Cas no 2411264-57-6 (N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide)

• Product Name: N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide
• CAS No: 2411264-57-6
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 6399732
• PubChem ID: 154803705
• Update Time: 2025-10-05

N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide
• Z2013257767
• EN300-26575642
• N-[3-(4-chloro-2-methylphenoxy)propyl]but-2-ynamide
• 2411264-57-6

• Inchi： 1S/C14H16ClNO2/c1-3-5-14(17)16-8-4-9-18-13-7-6-12(15)10-11(13)2/h6-7,10H,4,8-9H2,1-2H3,(H,16,17)
• InChI Key： OLKLKWUWAZJFQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCCNC(C#CC)=O

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide

N-3-(4-Chloro-2-methylphenoxy)propylbut-2-ynamide (CAS No. 2411264-57-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-3-(4-Chloro-2-methylphenoxy)propylbut-2-ynamide (CAS No. 2411264-57-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides and is characterized by the presence of a chloro-substituted phenyl ring, a methyl group, and a propargyl amide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research applications.

The molecular formula of N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide is C₁₅H₁₇ClNO₂, with a molecular weight of approximately 280.75 g/mol. The compound's structure can be represented as follows:

The presence of the chloro-substituted phenyl ring and the methyl group in the molecule contributes to its lipophilicity, which is crucial for its ability to cross biological membranes and interact with various cellular targets. The propargyl amide moiety, on the other hand, provides additional reactivity and flexibility, allowing the compound to participate in a wide range of chemical reactions and interactions.

In recent years, N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide has been studied for its potential therapeutic applications in various diseases. One area of significant interest is its role as a modulator of ion channels and receptors. Research has shown that this compound can selectively bind to specific ion channels, such as voltage-gated potassium channels (Kv), thereby modulating their activity. This property makes it a promising candidate for the development of novel drugs for conditions such as epilepsy, cardiac arrhythmias, and pain management.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide on Kv1.3 channels, which are known to play a critical role in immune cell function. The results demonstrated that the compound effectively inhibited Kv1.3 channel activity, leading to reduced T-cell activation and proliferation. This finding suggests that N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide could be developed as an immunomodulatory agent for autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

Beyond its potential as an ion channel modulator, N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory effect is attributed to its ability to interfere with signaling pathways involved in inflammation, such as NF-kB activation.

In addition to its biological activities, the synthetic accessibility of N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 4-chloro-2-methylphenol with propargyl bromide followed by amidation with butynamide. This synthetic approach allows for easy modification of the molecule's structure, facilitating further optimization for specific therapeutic applications.

The stability and solubility properties of N-3-(4-chloro-2-methylphenoxy)propylbut-2-ynamide are also important considerations for its use in pharmaceutical development. Studies have shown that the compound exhibits good stability under physiological conditions and can be formulated into various dosage forms, including oral tablets and injectable solutions. However, further research is needed to optimize its pharmacokinetic properties, such as bioavailability and half-life.

In conclusion, N-3-(4-chloro-2-methylphenoxy)propylbut-2-yamamide (CAS No. 2411264--57-) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry research. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the development of new drugs for various diseases.